N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide
• InChI: InChI=1S/C17H26N2O2/c1-17(2)10-6-11-18-15(17)16(20)19-12-9-13-7-4-5-8-14(13)21-3/h4-5,7-8,15,18H,6,9-12H2,1-3H3,(H,19,20)
• InChI Key: PORPMUBLYNLMKT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCNC1C(=O)NCCC2=CC=CC=C2OC)C
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide, also known as MT-45, is a synthetic opioid that has gained attention due to its potential use as a recreational drug. However, its potential as a research tool in the scientific community has also been explored.

Mechanism of Action

N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide acts as an agonist at the mu-opioid receptor, which leads to the activation of downstream signaling pathways. This results in the inhibition of neurotransmitter release, particularly of substance P, which is involved in the transmission of pain signals. N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide also activates the reward pathway, leading to feelings of euphoria and pleasure.
Biochemical and Physiological Effects
N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide has been shown to have similar effects to other opioids, such as morphine and fentanyl. It has been shown to reduce pain and induce feelings of euphoria and relaxation. However, it also has potential negative effects, such as respiratory depression, nausea, and constipation.

Advantages and Limitations for Lab Experiments

N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide has several advantages as a research tool, including its high affinity for the mu-opioid receptor and its potential as a pain medication. However, it also has limitations, such as its potential for abuse and its negative side effects.

Future Directions

There are several future directions for the study of N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide. One area of research is the development of safer and more effective pain medications based on the structure of N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide. Another area of research is the investigation of the potential use of N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide in the treatment of addiction, as it has been shown to reduce withdrawal symptoms in animal models. Additionally, further studies are needed to fully understand the potential negative effects of N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide and to develop strategies to mitigate these effects.
Conclusion
N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide is a synthetic opioid that has potential as a research tool in the scientific community. Its high affinity for the mu-opioid receptor and potential as a pain medication make it a valuable tool for studying the opioid system. However, its potential for abuse and negative side effects must be taken into consideration. Further research is needed to fully understand the potential of N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide and to develop safer and more effective treatments based on its structure.

Synthesis Methods

N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide can be synthesized using a multistep process that involves the reaction of 2-methoxyphenethylamine with 3,3-dimethylpiperidin-2-one in the presence of a reducing agent. The resulting product is then acylated with a carboxylic acid chloride to form the final compound. The synthesis of N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide has been used in scientific research to study its effects on the opioid receptors in the brain. It has been shown to have a high affinity for the mu-opioid receptor, which is involved in pain management and reward pathways. Studies have also investigated the potential use of N-[2-(2-methoxyphenyl)ethyl]-3,3-dimethylpiperidine-2-carboxamide as a pain medication, as it has been shown to be effective in reducing pain in animal models.